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hexahydroxoantimonate

Cat. No.: B085616 Get Quote

Technical Support Center: Gravimetric Analysis
with K[Sb(OH)₆]
Welcome to the technical support center for the gravimetric analysis of sodium using

potassium hexahydroxoantimonate (K[Sb(OH)₆]). This resource is designed for researchers,

scientists, and drug development professionals to troubleshoot inconsistent results and refine

their experimental techniques.

Frequently Asked Questions (FAQs)
Q1: What is the principle behind the gravimetric determination of sodium with K[Sb(OH)₆]?

This gravimetric method is based on the selective precipitation of sodium ions (Na⁺) from a

solution using a reagent of potassium hexahydroxoantimonate (K[Sb(OH)₆]). The reaction

forms a sparingly soluble, white crystalline precipitate of sodium hexahydroxoantimonate

(Na[Sb(OH)₆]), which can be isolated, dried, and weighed. The mass of the precipitate is

directly proportional to the amount of sodium in the original sample.

The precipitation reaction is as follows: Na⁺(aq) + K--INVALID-LINK-- → Na--INVALID-LINK-- +

K⁺(aq)

Q2: What are the ideal properties of the Na[Sb(OH)₆] precipitate for gravimetric analysis?
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For accurate results, the Na[Sb(OH)₆] precipitate should be:

Of low solubility to ensure minimal loss of the analyte during filtration and washing.

Of high purity and free from contaminants.

Crystalline and have a large particle size for easy filtration and washing.[1]

Stable under atmospheric conditions and not reactive with air.

Of a known, constant stoichiometric composition after drying.[1]

Q3: My K[Sb(OH)₆] reagent solution is cloudy. What should I do?

A cloudy reagent solution may indicate the formation of insoluble antimony oxides due to

changes in pH or prolonged storage. It is recommended to filter the reagent solution before use

to remove any turbidity. The stability of the K[Sb(OH)₆] solution can be improved by storing it in

a tightly sealed container at room temperature.

Troubleshooting Inconsistent Results
This section provides a question-and-answer guide to address common issues encountered

during the gravimetric analysis of sodium with K[Sb(OH)₆].
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Issue Potential Cause Troubleshooting Steps

Low or Inconsistent Precipitate

Yield

Incomplete Precipitation: The

precipitation of Na[Sb(OH)₆] is

not proceeding to completion.

* Optimize pH: Ensure the

solution is slightly alkaline. An

acidic medium can increase

the solubility of the precipitate.

[2] * Sufficient Reagent: Add a

slight excess of the K[Sb(OH)₆]

reagent to ensure all sodium

ions have reacted. * Cooling:

Carry out the precipitation in a

cold solution (e.g., in an ice

bath) as Na[Sb(OH)₆] is

insoluble in cold water.[3] *

Allow Sufficient Time: Allow the

mixture to stand for an

adequate amount of time to

ensure complete precipitation.

Loss of Precipitate during

Washing: The precipitate is

dissolving in the wash solution.

* Use an appropriate wash

solution: Wash the precipitate

with a cold, dilute solution of

the precipitating reagent or a

saturated solution of the

precipitate to minimize

solubility losses. Avoid

washing with pure water as

this can lead to peptization and

loss of precipitate.[1]

High Precipitate Mass Co-precipitation of Interfering

Ions: Other ions in the sample

are precipitating along with the

sodium.

* Identify and Remove

Interferences: Common

interfering cations include

lithium, potassium (at high

concentrations), magnesium,

and calcium. Anions like

phosphates and arsenates can

also interfere. Preliminary

separation steps may be
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necessary. * Control

Precipitation Conditions:

Precipitate from a dilute

solution and add the

precipitating reagent slowly

while stirring vigorously to

minimize the inclusion of

impurities.[2] * Digestion: Allow

the precipitate to "digest"

(stand in the mother liquor at a

slightly elevated temperature)

to promote the formation of

larger, purer crystals.

Incomplete Drying: The

precipitate still contains water

or residual wash solution.

* Ensure Constant Weight: Dry

the precipitate at an

appropriate temperature (e.g.,

110-120°C) until a constant

weight is achieved. This

indicates that all volatile

impurities and water have

been removed.[2]

Fine, Difficult-to-Filter

Precipitate

Rapid Precipitation: The

precipitating reagent was

added too quickly, leading to

the formation of small particles.

* Slow Reagent Addition: Add

the K[Sb(OH)₆] solution

dropwise with constant and

efficient stirring.[2] *

Homogeneous Precipitation: If

possible, generate the

precipitant in-situ to ensure a

slow and uniform precipitation

process. * Digestion: As

mentioned above, digestion

can help increase the particle

size of the precipitate.
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Experimental Protocol: Gravimetric Determination
of Sodium
This protocol provides a general guideline. Optimization may be required based on the specific

sample matrix.

1. Sample Preparation:

Accurately weigh a suitable amount of the sample and dissolve it in deionized water.
If necessary, perform preliminary separation steps to remove interfering ions.
Adjust the pH of the solution to be slightly alkaline.

2. Precipitation:

Cool the sample solution in an ice bath.
Slowly add a slight excess of a clear, filtered K[Sb(OH)₆] solution dropwise while stirring
continuously.
A white, crystalline precipitate of Na[Sb(OH)₆] should form.
Allow the mixture to stand in the ice bath for at least one hour to ensure complete
precipitation.

3. Digestion (Optional but Recommended):

Gently warm the solution containing the precipitate to a temperature not exceeding 60°C and
hold for about an hour. This process, known as Ostwald ripening, encourages the growth of
larger, more easily filterable crystals.

4. Filtration and Washing:

Filter the precipitate through a pre-weighed sintered glass crucible of fine porosity.
Wash the precipitate with several small portions of a cold, dilute solution of K[Sb(OH)₆] or a
saturated solution of Na[Sb(OH)₆] to remove any remaining soluble impurities.
Finally, wash the precipitate with a small amount of cold deionized water to remove the
excess precipitating agent, followed by a wash with ethanol to aid in drying.

5. Drying and Weighing:
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Dry the crucible containing the precipitate in an oven at 110-120°C until a constant weight is
achieved.[2]
Cool the crucible in a desiccator before each weighing.
Calculate the mass of the Na[Sb(OH)₆] precipitate.

6. Calculation:

Calculate the percentage of sodium in the original sample using the following formula:

Data Presentation
Table 1: Properties of Sodium Hexahydroxoantimonate (Na[Sb(OH)₆])

Property Value

Molecular Weight 246.79 g/mol

Appearance White powder

Solubility in Cold Water Insoluble[3]

Solubility in Dilute Alkali Insoluble[3]

Melting Point High (decomposes at elevated temperatures)

Visualizations

Sample Preparation Precipitation Isolation & Purification Final Analysis

Weigh Sample Dissolve in DI Water Adjust to Alkaline pH Cool SolutionPrepared Sample Slowly Add K[Sb(OH)6] Allow to Stand Filter PrecipitatePrecipitate Slurry Wash with Cold Solution Final Wash Dry to Constant WeightWashed Precipitate Weigh Precipitate Calculate % Sodium

Click to download full resolution via product page

Figure 1. Experimental workflow for the gravimetric determination of sodium.
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Inconsistent Results

Is the precipitate yield consistently low?

Low Yield Troubleshooting

Yes

Is the precipitate mass consistently high?

No

Verify Alkaline pH Ensure Excess Reagent Precipitate in Cold High Mass Troubleshooting

Yes

Is the precipitate fine and hard to filter?

No

Identify/Remove Co-precipitates Optimize Washing Procedure Dry to Constant Weight Filtration Issues Troubleshooting

Yes

Slow Reagent Addition Implement Digestion Step

Click to download full resolution via product page

Figure 2. Troubleshooting logic for inconsistent gravimetric analysis results.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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